2-Bromo-1-cyclopropoxy-4-methylbenzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Bromo-1-cyclopropoxy-4-methylbenzene is a brominated aromatic compound featuring a cyclopropoxy substituent at the 1-position, a bromine atom at the 2-position, and a methyl group at the 4-position of the benzene ring.
Properties
Molecular Formula |
C10H11BrO |
|---|---|
Molecular Weight |
227.10 g/mol |
IUPAC Name |
2-bromo-1-cyclopropyloxy-4-methylbenzene |
InChI |
InChI=1S/C10H11BrO/c1-7-2-5-10(9(11)6-7)12-8-3-4-8/h2,5-6,8H,3-4H2,1H3 |
InChI Key |
ZBNLRXNVJUDVFY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)OC2CC2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-1-cyclopropoxy-4-methylbenzene typically involves the following steps:
Cyclopropoxylation: The cyclopropoxy group can be introduced by reacting 2-bromo-4-methylphenol with cyclopropyl bromide in the presence of a base such as potassium carbonate (K2CO3).
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-Bromo-1-cyclopropoxy-4-methylbenzene can undergo various chemical reactions, including:
Electrophilic Aromatic Substitution: The bromine atom can be substituted by other electrophiles in the presence of a catalyst.
Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as hydroxide ions (OH-) or amines (NH2-).
Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form cyclohexane derivatives.
Common Reagents and Conditions
Electrophilic Aromatic Substitution: Reagents such as nitric acid (HNO3) for nitration or sulfuric acid (H2SO4) for sulfonation.
Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or ammonia (NH3).
Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reagents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).
Major Products Formed
Electrophilic Aromatic Substitution: Products such as nitro or sulfonic acid derivatives.
Nucleophilic Substitution: Products such as phenols or amines.
Oxidation: Products such as quinones.
Reduction: Products such as cyclohexane derivatives.
Scientific Research Applications
2-Bromo-1-cyclopropoxy-4-methylbenzene has several scientific research applications, including:
Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.
Pharmaceutical Research: Potential use in the development of new drugs and therapeutic agents.
Material Science: Utilized in the synthesis of novel materials with unique properties.
Chemical Biology: Employed in the study of biological systems and the development of chemical probes.
Mechanism of Action
The mechanism of action of 2-Bromo-1-cyclopropoxy-4-methylbenzene involves its reactivity towards electrophiles and nucleophiles. The bromine atom and the cyclopropoxy group influence the electron density of the benzene ring, making it more reactive towards certain chemical reactions. The molecular targets and pathways involved depend on the specific reactions and applications being studied.
Comparison with Similar Compounds
Comparative Analysis with Analogous Brominated Aromatic Compounds
Structural and Functional Group Comparisons
The table below contrasts key structural features, molecular data, and applications of 2-Bromo-1-cyclopropoxy-4-methylbenzene with analogous compounds from the evidence:
Key Observations:
- Cyclopropoxy vs. Methoxy: The cyclopropoxy group in the target compound introduces significant steric strain compared to methoxy groups in analogs like 2-Bromo-4'-methoxyacetophenone. This strain may enhance reactivity in ring-opening or cross-coupling reactions.
- Methyl Group: The 4-methyl substituent in the target compound could reduce solubility compared to polar groups like acetophenone () or methoxymethoxy ().
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
